Cas no 1423120-66-4 (6-Chloroindole-5-carbonitrile)

• Product Name: 6-Chloroindole-5-carbonitrile
• CAS No: 1423120-66-4
• MF: C₉H₅ClN₂
• MW: 176.602400541306
• MDL: MFCD23706334
• CID: 1057483
• Update Time: 2025-05-22

6-Chloroindole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloroindole-5-carbonitrile
• 6-Chloro-1H-indole-5-carbonitrile
• 1H-Indole-2,3-dicarboxylic acid,6-chloro-,2-ethyl ester
• 6-chloro-1H-indole-2,3-dicarboxylic acid 2-ethyl ester
• MRYYCCSCMQNXIG-UHFFFAOYSA-N
• 6445AJ
• FCH2331182
• SY024602

• MDL： MFCD23706334
• Inchi： 1S/C9H5ClN2/c10-8-4-9-6(1-2-12-9)3-7(8)5-11/h1-4,12H
• InChI Key： MRYYCCSCMQNXIG-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 176.01400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 39.6

Experimental Properties

• PSA: 39.58000
• LogP: 2.69298

Additional information on 6-Chloroindole-5-carbonitrile

Introduction to Compound CAS No. 1423120-66-4: 6-Chloroindole-5-carbonitrile

6-Chloroindole-5-carbonitrile (CAS No. 1423120-66-4) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of a chlorine atom at the sixth position and a cyano group at the fifth position introduces unique electronic and structural properties that make 6-chloroindole-5-carbonitrile a valuable molecule for various applications.

The synthesis of 6-chloroindole-5-carbonitrile typically involves multi-step organic reactions, often utilizing chlorination and nitrile introduction techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors, which promise higher yields and better control over the product's purity.

In terms of physical properties, 6-chloroindole-5-carbonitrile exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicative of its conjugated π-system. These properties make it suitable for applications in optoelectronic materials, where its ability to absorb light can be harnessed for photovoltaic devices or light-emitting diodes (LEDs).

One of the most promising areas of research involving 6-chloroindole-5-carbonitrile is its application in drug discovery. The indole scaffold is well-known for its role in bioactive compounds, including antidepressants like fluoxetine and antipsychotics such as risperidone. By modifying the substituents on the indole ring, researchers can fine-tune the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that 6-chloroindole-5-carbonitrile derivatives exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases like Alzheimer's and Parkinson's.

Beyond pharmacology, 6-chloroindole-5-carbonitrile has found utility in materials science as a precursor for constructing advanced materials such as graphene analogs and two-dimensional (2D) heterostructures. Its ability to form stable coordination bonds with transition metals makes it an ideal building block for metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials hold potential for gas storage, catalysis, and sensing applications.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of 6-chloroindole-5-carbonitrile, revealing its potential as a candidate for nonlinear optical materials. Density functional theory (DFT) calculations have shown that the molecule exhibits strong second-harmonic generation (SHG) activity, which is crucial for applications in optical communication systems.

In conclusion, 6-chloroindole-5-carbonitrile (CAS No. 1423120-66-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis techniques and computational modeling, positions it as a key player in future innovations in medicine, materials science, and beyond.